- Insight into the solvent, temperature and time effects on the hydrogenolysis of hydrolyzed ligninBioresource Technology, 2016, 221, 568-575,
Cas no 137-32-6 (DL-2-Methyl-1-butanol)
DL-2-Methyl-1-butanol structure
DL-2-Methyl-1-butanol
DL-2-Methyl-1-butanol Properties
Names and Identifiers
-
- DL-2-Methyl-1-butanol
- 2-Methyl-1-Butanol (DL-)
- (+/-)-2-Methyl-1-butanol
- sec-Butylcarbinol
- Primary active amyl alcohol
- Natural Active 2-methylbutanol
- L-2-methylbutanol
- (±)-2-Methyl-1-butanol
- 2-Methyl-1-butanol
- 2-Methyl butanol-1
- 2-methyl-1-butanol (active amyl alcohol)
- 2-Methyl-butan-1-ol
- 2-Methylbutanol
- 2-Methylbutyl alcohol
- 2-Methyl-n-butanol
- 3-Methyl iso-butanol
- Active amyl alcohol
- Active primary amyl alcohol
- Butanol, 2-methyl-
- CH3CH2CH(CH3)CH2OH
- dl-sec-Butyl carbinol
- Methyl-2-butan-1-ol
- NSC 8431
- DL-sec-Butylcarbinol (Synthetic)
- FEMA 3998
- 2-Methyl-1-but
- 2-Methyl alcohol
- 2-methyl-1-butano
- 2-methyln-butanol
- sec-Butylcarbonol
- 2-METHYL BUTANOL
- 2-methylbutanol-1
- (2S)-2-methyl-1-butanol
- (S)-2-methyl-1-butanol
- (S)-(-)-2-methyl-1-butanol
- (S)-2-methylbutan-1-ol
- 2-Methylbutan-1-ol
- active primary amyl alcohol
- active amyl alcohol
- 2-methyl-n-butanol
- 2-methylbutanol
- 2-methyl butanol-1
- primary active amyl alcohol
- methyl-2-butan-1-ol
- sec-butylcarbinol
- 2-methyl-1-butanol
- 2-methylbutyl alcohol
- +Expand
-
- MFCD00004743
- QPRQEDXDYOZYLA-UHFFFAOYSA-N
- 1S/C5H12O/c1-3-5(2)4-6/h5-6H,3-4H2,1-2H3
- CCC(C)CO
- 1718810
Computed Properties
- 88.08886
- 1
- 1
- 2
- 88.089
- 6
- 27.1
- 0
- 0
- 1
- 0
- 0
- 1
- 1.2
- nothing
- 0
- 20.2A^2
Experimental Properties
- 1.02480
- 20.23
- 6030
- n20/D 1.410±0.002(lit.)
n20/D 1.411 - 3.6 g/100 mL (30 ºC)
- 130 °C mmHg(lit.)
- -70 ºC
- 3 mmHg ( 20 °C)
- Fahrenheit: 111.2 ° f
Celsius: 44 ° c - 3998 | (+/-)-2-METHYL-1-BUTANOL
- water: slightly soluble3.6g/a00g at 30°C
- Colorless transparent liquid with special smell.
- 7 (H2O)
- It is slightly soluble in water and can be miscible with alcohol / ether
- 0.819 g/mL at 20 °C(lit.)
0.815 g/mL at 25 °C(lit.)
DL-2-Methyl-1-butanol Security Information
- GHS02 GHS07
- EL5250000
- 3
- S46
- 26
- III
- R10;R20;R37;R66
- 3
- Xn
- UN 1105
- H226-H315-H318-H332-H335
- P210-P261-P280-P305+P351+P338+P310-P370+P378
- warning
- Flammables area
- III
- 10-20-36/37/38-66
- Danger
- Yes
- 1.2-10.3%(V)
- 3
DL-2-Methyl-1-butanol Customs Data
- 29051500
DL-2-Methyl-1-butanol Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium , Chromium chloride (CrCl3) Solvents: Methanol ; 4 h, 2 MPa, 280 °C
Reference
DL-2-Methyl-1-butanol Raw materials
DL-2-Methyl-1-butanol Preparation Products
- Phenol,2-(1,1-dimethylethyl)-3-methyl- (13037-79-1)
- Benzene,1,4-diethyl-2-methyl- (13632-94-5)
- Benzene,1-ethyl-3,5-bis(1-methylethyl)- (15181-13-2)
- 2-Ethyl-5-methylphenol (1687-61-2)
- 2-Ethyl-6-methylphenol (1687-64-5)
- 2-Ethyl-1,4-dimethylbenzene (1758-88-9)
- 6-tert-Butyl-2,4-xylenol (1879-09-0)
- 2,3-Dihydro-2,3,4,5-tetramethyl-1H-inden-1-one (2102473-49-2)
- Phenol,2-ethyl-4,5-dimethyl- (2219-78-5)
- 2,3,6-Trimethylphenol (2416-94-6)
- Phenol,2,3,4,6-tetramethyl- (3238-38-8)
- 2,5-Diisopropylphenol (35946-91-9)
- 2,3-Dihydro-2,2,4,6-tetramethylbenzofuran (3698-49-5)
- 5-Isopropyl-m-xylene (~85%) (4706-90-5)
- Benzene, 1-methoxy-4-(1-methylpropyl)- (4917-90-2)
- Phenol,2,3,5,6-tetramethyl- (527-35-5)
- 2,4,6-Trimethylphenol (527-60-6)
- o-Cymene (527-84-4)
- Benzene, 1-(1,1-dimethylethyl)-2-methoxy-3-methyl- (60772-80-7)
- 4-Ethyltoluene (622-96-8)
- 1,2,3,4,5-pentamethylbenzene (700-12-9)
- 2-Phenylethyl-1,1,2,2-d4-amine (876-20-0)
- Hexamethylbenzene (87-85-4)
- 2-tert-butyl-5-methylphenol (88-60-8)
- Thymol (89-83-8)
- Phenol, 2-(1,1-dimethyl-2-propen-1-yl)-3,6-dimethyl- (92617-73-7)
- 1-Ethyl-3,5-dimethylbenzene (934-74-7)
DL-2-Methyl-1-butanol Related Literature
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Byeonggwan Lee,Jeongtak Kim,Kyuchul Shin,Ki Hun Park,Minjun Cha,Saman Alavi,John A. Ripmeester CrystEngComm 2021 23 4708
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Kalya Cravo Di Pietro Roux,éverton Fabian Jasinski,Josias Merib,Maria Luísa Sartorelli,Eduardo Carasek Anal. Methods 2016 8 5503
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Shuyan Guo,Yuxiang Zhu,Hao Zhao,Chong-Wen Zhou Phys. Chem. Chem. Phys. 2022 24 25337
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Sang-Hyun Pyo,Tarek Dishisha,Secil Dayankac,Jargalan Gerelsaikhan,Stefan Lundmark,Nicola Rehnberg,Rajni Hatti-Kaul Green Chem. 2012 14 1942
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Reza Mohammadi,Jalil Fallah-Mehrabadi,Gholamreza Bidkhori,Javad Zahiri,Mohammad Javad Niroomand,Ali Masoudi-Nejad Mol. BioSyst. 2016 12 2552
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Claire R. Shen,James C. Liao Energy Environ. Sci. 2012 5 9574
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Friederike C. Jentoft Catal. Sci. Technol. 2022 12 6308
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Masaki Hiratsuka,Ryo Ohmura,Amadeu K. Sum,Saman Alavi,Kenji Yasuoka Phys. Chem. Chem. Phys. 2015 17 12639
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Masaki Hiratsuka,Ryo Ohmura,Amadeu K. Sum,Saman Alavi,Kenji Yasuoka Phys. Chem. Chem. Phys. 2015 17 12639
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